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Cat. No.: B100103 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals who handle nicotine. Adherence to these procedures is

critical for ensuring personal safety and maintaining a secure laboratory environment. This

guide offers detailed, step-by-step protocols for personal protective equipment (PPE),

operational handling, disposal, and emergency response.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are paramount when working with nicotine, a toxic

substance that can be absorbed through the skin and respiratory tract.[1][2] All personnel must

be trained on the correct use of PPE before handling nicotine.[1][2]

Recommended PPE for Nicotine Handling
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PPE Component Specification Rationale

Gloves Nitrile or Latex[1]

Provides a barrier against skin

contact. Nitrile gloves are often

preferred for their chemical

resistance.[1]

Eye Protection Safety goggles or a face shield
Protects against splashes and

spills.[1]

Body Covering Laboratory coat or apron

Protects clothing and

underlying skin from

contamination.[1]

Respiratory NIOSH-approved respirator

Necessary when working with

nicotine vapors or in poorly

ventilated areas.[1]

Quantitative Data on Glove Permeability
While both nitrile and latex gloves are recommended for incidental contact, data on the

permeation of pure nicotine is limited. The following table summarizes available breakthrough

time data for specific nitrile gloves. It is crucial to note that breakthrough times can be affected

by factors such as glove thickness and movement.[3][4]

Glove Type Glove Brand
Breakthrough Time (Pure
Nicotine)

Nitrile N-DEX (Best Company)
> 20 minutes (double-gloved)

[5]

Nitrile
Touch N Tuff (Ansell Edmont

Company)

Data not specified, but

indicated as a protective

option.[5]

Note: No specific breakthrough time data for latex gloves with pure nicotine was found in the

reviewed literature. For any sustained contact or when handling high concentrations, it is

recommended to use thicker, chemical-resistant gloves and to change them frequently.
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Occupational Exposure Limits for Nicotine
Regulatory bodies have established permissible exposure limits (PELs) for nicotine in the

workplace to protect personnel from its harmful effects.

Regulatory Body
Exposure Limit (8-hour Time-Weighted
Average)

OSHA (Occupational Safety and Health

Administration)
0.5 mg/m³

NIOSH (National Institute for Occupational

Safety and Health)
0.5 mg/m³

ACGIH (American Conference of Governmental

Industrial Hygienists)
0.5 mg/m³

Detailed Protocol for Handling Concentrated
Nicotine
This protocol outlines the essential steps for safely handling concentrated nicotine in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure all work with concentrated nicotine is conducted within a certified chemical fume
hood to minimize inhalation exposure.[6]
Verify that an emergency shower and eyewash station are readily accessible and have been
recently tested.
Prepare all necessary equipment and reagents before introducing the nicotine container into
the fume hood.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat or apron.
Don safety goggles and, if a splash hazard is significant, a face shield.
Wear two pairs of nitrile gloves ("double-gloving") for enhanced protection.[5]
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If working outside of a fume hood or with large quantities, a NIOSH-approved respirator is
required.[1]

3. Handling and Dispensing:

Before opening, carefully inspect the nicotine container for any signs of damage or leaks.
Work over a disposable absorbent bench liner to contain any potential drips or minor spills.
Use only compatible and clearly labeled containers for aliquoting or dilutions.
When transferring, use appropriate tools such as a calibrated pipette or syringe to avoid
spills.
Keep the primary nicotine container sealed when not in use.

4. Post-Handling Procedures:

After handling, securely close all containers containing nicotine.
Decontaminate all surfaces and equipment used with an appropriate cleaning agent.
Carefully doff PPE, removing gloves last and avoiding contact with the outside of the gloves.
Dispose of all contaminated disposable materials as hazardous waste.
Wash hands thoroughly with soap and water after removing PPE.[1]

Operational and Disposal Plans
Proper storage and disposal of nicotine are critical to prevent accidental exposure and

environmental contamination.

Storage Plan
Store nicotine in a cool, dry, and well-ventilated area, away from direct sunlight.[1]

Ensure storage containers are tightly sealed, properly labeled with the chemical name and

hazard warnings, and stored in a locked cabinet or secure area with restricted access.[1]

For pure nicotine, after opening, it is recommended to inject an inert gas like nitrogen or

argon into the container to prevent oxidation.[7]

Disposal Plan
Nicotine is classified as an acute hazardous waste and must be disposed of accordingly.
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Contaminated Materials: All items that have come into contact with nicotine, including empty

containers, gloves, bench liners, and pipette tips, must be collected in a designated

hazardous waste container.

Waste Containers: Use clearly labeled, sealed, and non-reactive containers for nicotine

waste.

Disposal Vendor: Arrange for the pickup and disposal of hazardous waste through a licensed

and certified environmental services company.

Prohibited Disposal:Do not dispose of nicotine or nicotine-contaminated materials in the

regular trash or down the drain.

Emergency Response Plan
In the event of an accidental exposure or spill, immediate and appropriate action is required.

Emergency Contact Information
Emergency Service Contact Number

Poison Control Center 1-800-222-1222

Local Emergency Services 911

Exposure Response
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[1][8] Remove any contaminated clothing while rinsing.[8] Seek

medical attention if irritation or other symptoms develop.[1]

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.[1][8] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult or symptoms

persist, seek immediate medical attention.

Ingestion:Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.
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Nicotine Spill Workflow
The following diagram outlines the procedural steps for responding to a nicotine spill.

Nicotine Spill Occurs

Alert others in the area

Evacuate the immediate area if necessary

Don appropriate PPE
(double gloves, goggles, lab coat, respirator if needed)

Contain the spill with absorbent material

Apply absorbent material to the spill

Collect contaminated absorbent material

Place in a labeled hazardous waste container

Decontaminate the spill area

Dispose of all contaminated materials as hazardous waste

Report the spill to the laboratory supervisor
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Click to download full resolution via product page

Caption: Workflow for responding to a nicotine spill in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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